2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-1-carboxylic acid

Specification

• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[2.2.1]heptane-1-carboxylic acid
• Standard InChI: InChI=1S/C22H21NO4/c24-20(25)22-10-9-14(11-22)12-23(22)21(26)27-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)
• Standard InChI Key: YDTPAXDZUXCCLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1CN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O

Introduction

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-1-carboxylic acid is a complex organic compound featuring a unique bicyclic structure. It incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amine functionalities. This compound is of interest in medicinal chemistry due to its potential biological activity and versatility in organic synthesis.

Synthesis and Applications

The synthesis of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-1-carboxylic acid typically involves multi-step organic reactions. These processes often utilize specific reagents and conditions to achieve high yields and purity. The compound is valuable in peptide synthesis and has potential applications in medicinal chemistry and biological research.

Physical and Chemical Characteristics

Property	Value
LogP	3.73
Heavy Atoms	27
Rotatable Bonds	4
Number of Rings	5
Carbon Bond Saturation, Fsp3	0.363
Polar Surface Area (Å)	67
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	1

These characteristics indicate the compound's hydrophobic nature and its ability to participate in hydrogen bonding, which are important for its interactions with biological molecules.

Availability and Suppliers

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-1-carboxylic acid is available from several suppliers, including Enamine, with purity levels typically around 95%. The compound can be purchased in various quantities, such as 100 mg, 250 mg, and 500 mg, with prices varying accordingly.

Supplier	Lead Time	Ships From	Purity	Pack Size	Price (€)
Enamine US	2 days	United States	95%	100 mg	900
Enamine US	2 days	United States	95%	250 mg	1,284
Enamine US	2 days	United States	95%	500 mg	2,024
Enamine Ltd	15 days	Ukraine	95%	100 mg	900
Enamine Ltd	15 days	Ukraine	95%	250 mg	1,284
Enamine Ltd	15 days	Ukraine	95%	500 mg	2,024